Cas no 1344213-98-4 (4-{(3-hydroxybutyl)aminomethyl}benzonitrile)

• Product Name: 4-{(3-hydroxybutyl)aminomethyl}benzonitrile
• CAS No: 1344213-98-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5188683
• PubChem ID: 64204338
• Update Time: 2025-05-21

4-{(3-hydroxybutyl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[(3-hydroxybutyl)amino]methyl]-
• 4-{(3-hydroxybutyl)aminomethyl}benzonitrile

• Inchi： 1S/C12H16N2O/c1-10(15)6-7-14-9-12-4-2-11(8-13)3-5-12/h2-5,10,14-15H,6-7,9H2,1H3
• InChI Key： VSAQTSRGPPNZNH-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CNCCC(O)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-{(3-hydroxybutyl)aminomethyl}benzonitrile

Comprehensive Overview of 4-{(3-hydroxybutyl)aminomethyl}benzonitrile (CAS No. 1344213-98-4)

4-{(3-hydroxybutyl)aminomethyl}benzonitrile (CAS No. 1344213-98-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzonitrile core and hydroxybutylaminomethyl side chain, exhibits promising potential in drug discovery and development. Its molecular structure combines a nitrile functional group with a hydroxyalkylamine moiety, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for 4-{(3-hydroxybutyl)aminomethyl}benzonitrile has surged due to its applications in targeting enzyme inhibitors and receptor modulators. Researchers are particularly interested in its role in designing small-molecule therapeutics for metabolic disorders and neurodegenerative diseases. The compound's structural flexibility allows for modifications that enhance its binding affinity and pharmacokinetic properties, addressing key challenges in modern drug development.

The synthesis of 4-{(3-hydroxybutyl)aminomethyl}benzonitrile involves multi-step organic reactions, including reductive amination and cyanation processes. Its high purity and stability under standard laboratory conditions make it a reliable candidate for high-throughput screening (HTS) assays. Additionally, its low toxicity profile aligns with the growing emphasis on sustainable chemistry and green synthesis practices in the pharmaceutical industry.

From an SEO perspective, users frequently search for terms like "benzonitrile derivatives uses," "hydroxybutylaminomethyl compounds," and "CAS 1344213-98-4 applications." These queries reflect the compound's relevance in drug design and biochemical research. Furthermore, trending topics such as precision medicine and AI-driven drug discovery highlight the need for innovative intermediates like 4-{(3-hydroxybutyl)aminomethyl}benzonitrile to accelerate therapeutic breakthroughs.

In conclusion, 4-{(3-hydroxybutyl)aminomethyl}benzonitrile (CAS No. 1344213-98-4) represents a critical building block in medicinal chemistry. Its unique properties and broad applicability position it as a valuable asset for researchers exploring novel pharmacophores and therapeutic agents. As the scientific community continues to prioritize targeted therapies and personalized medicine, this compound is poised to play a pivotal role in shaping the future of healthcare innovation.